Cas no 804548-92-3 (1,2,4,5-Tetraoxaspiro[5.5]undecane,3-methyl-3-(2-methylpropyl)-)

• Product name: 1,2,4,5-Tetraoxaspiro[5.5]undecane,3-methyl-3-(2-methylpropyl)-
• CAS No: 804548-92-3
• MF: C₁₂H₂₂O₄
• MW: 230.30068
• CID: 714371
• PubChem ID: 45098121

1,2,4,5-Tetraoxaspiro[5.5]undecane,3-methyl-3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetraoxaspiro[5.5]undecane,3-methyl-3-(2-methylpropyl)-
• 1,2,4,5-Tetraoxaspiro[5.5]undecane,3-methyl-3-(2-methylpropyl)-(9CI)
• 3-methyl-3-(2-methylpropyl)-1,2,4,5-tetraoxaspiro[5.5]undecane
• 804548-92-3
• 3-isobutyl-3-methyl-1,2,4,5-tetraoxa-spiro[5.5]undecane

• Inchi： InChI=1S/C12H22O4/c1-10(2)9-11(3)13-15-12(16-14-11)7-5-4-6-8-12/h10H,4-9H2,1-3H3
• InChI Key： JZPVVCRISAHPPP-UHFFFAOYSA-N
• SMILES： CC(C)CC1(OOC2(CCCCC2)OO1)C

Computed Properties

• Exact Mass: 230.15180918g/mol
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 3.6